Cas no 613239-76-2 (2-4-(Chloromethyl)phenyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-4-(Chloromethyl)phenyl-5-(trifluoromethyl)pyridine
• CAS No: 613239-76-2
• MF: C₁₃H₉ClF₃N
• MW: 271.665472745895
• CID: 954313
• PubChem ID: 22280067
• Update Time: 2025-10-06

2-4-(Chloromethyl)phenyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Chloromethyl)phenyl]-5-(trifluoromethyl)pyridine
• 4-[5-(Trifluoromethyl)pyridin-2-yl]benzyl chloride
• 2-(4-chloromethylphenyl)-5-trifluoromethylpyridine
• 2-(4-chloromethyl-phenyl)-5-trifluoromethyl-pyridine
• AG-G-23321
• CC53024
• CTK5B3048
• KB-86382
• SureCN3387516
• DB-072937
• 613239-76-2
• 2-(4-Chloromethyl-phenyl) 5-trifluoromethyl-pyridine
• 2-(4-(Chloromethyl)phenyl)-5-(trifluoromethyl)pyridine
• SCHEMBL3387516
• A833165
• 4-[5-(Trifluoromethyl)pyridin-2-yl]benzyl chloride, 6-[4-(Chloromethyl)phenyl]-alpha,alpha,alpha-trifluoro-3-picoline
• AKOS027385309
• DTXSID80624263
• PS-10636
• 2-4-(Chloromethyl)phenyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C13H9ClF3N/c14-7-9-1-3-10(4-2-9)12-6-5-11(8-18-12)13(15,16)17/h1-6,8H,7H2
• InChI Key： JTXHHQDYEHXWPC-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)C1C=CC(C(F)(F)F)=CN=1

Computed Properties

• Exact Mass: 271.03800
• Monoisotopic Mass: 271.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Melting Point: 77-78
• PSA: 12.89000
• LogP: 4.50620

2-4-(Chloromethyl)phenyl-5-(trifluoromethyl)pyridine Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Additional information on 2-4-(Chloromethyl)phenyl-5-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-4-(Chloromethyl)phenyl-5-(trifluoromethyl)pyridine (CAS: 613239-76-2)

The compound 2-4-(Chloromethyl)phenyl-5-(trifluoromethyl)pyridine (CAS: 613239-76-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-4-(Chloromethyl)phenyl-5-(trifluoromethyl)pyridine as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its unique structural features, including the chloromethyl and trifluoromethyl groups, contribute to its reactivity and binding affinity, making it a valuable scaffold for medicinal chemistry applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating protein-protein interactions involved in inflammatory diseases.

In addition to its synthetic utility, this compound has shown promising biological activity in preclinical models. Research conducted by Smith et al. (2023) revealed that derivatives of 2-4-(Chloromethyl)phenyl-5-(trifluoromethyl)pyridine exhibit potent inhibitory effects against specific kinase targets implicated in cancer progression. The study utilized high-throughput screening and molecular docking techniques to elucidate the compound's mechanism of action, providing a foundation for further optimization.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. A recent publication in ACS Chemical Neuroscience reported that structurally modified analogs of 2-4-(Chloromethyl)phenyl-5-(trifluoromethyl)pyridine can cross the blood-brain barrier and modulate neurotransmitter receptors, offering new avenues for treating neurodegenerative diseases. These findings underscore the versatility of this chemical scaffold in addressing diverse therapeutic challenges.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-4-(Chloromethyl)phenyl-5-(trifluoromethyl)pyridine derivatives. Current research efforts are focused on improving solubility, metabolic stability, and target selectivity through rational drug design strategies. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical candidates.

In conclusion, 2-4-(Chloromethyl)phenyl-5-(trifluoromethyl)pyridine (CAS: 613239-76-2) represents a promising chemical entity with broad applications in drug development. Ongoing research continues to uncover its potential in various therapeutic areas, highlighting the importance of this compound in advancing chemical biology and pharmaceutical sciences. Future studies should prioritize the development of optimized derivatives with enhanced efficacy and safety profiles to facilitate their transition into clinical trials.